Cas no 83929-08-2 (1,2-Dioxetane, 3,4-diethyl-, trans-)

• Product name: 1,2-Dioxetane, 3,4-diethyl-, trans-
• CAS No: 83929-08-2
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 668228
• PubChem ID: 71414825

1,2-Dioxetane, 3,4-diethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxetane, 3,4-diethyl-, trans-
• (3S,4S)-3,4-Diethyl-1,2-dioxetane
• DTXSID60834262
• 83929-08-2

• Inchi： InChI=1S/C6H12O2/c1-3-5-6(4-2)8-7-5/h5-6H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： PNBGIVLARUKXJI-WDSKDSINSA-N
• SMILES： CCC1C(OO1)CC

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų